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Compound of Interest

Compound Name:
Ethyl 3-(3-methoxyphenyl)-3-

oxopropanoate

Cat. No.: B1271436 Get Quote

For researchers, scientists, and professionals in drug development, this document provides an

in-depth overview of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate, a key chemical

intermediate. This guide details its chemical identifiers, physical properties, and outlines a

fundamental synthetic protocol.

Core Chemical Identifiers and Properties
Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate is a notable organic compound, classified as a

beta-keto ester. Its core identifiers and physicochemical properties are summarized below for

easy reference.
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Identifier Value

CAS Number 27834-99-7[1]

IUPAC Name ethyl 3-(3-methoxyphenyl)-3-oxopropanoate[1]

Chemical Formula C₁₂H₁₄O₄[1]

Molecular Weight 222.24 g/mol [1]

PubChem CID 2759696[1]

Canonical SMILES CCOC(=O)CC(=O)C1=CC(=CC=C1)OC[1]

InChI Key FDPPVAYPZOORBP-UHFFFAOYSA-N[1]

Synonyms
Ethyl (3-methoxybenzoyl)acetate, 3-(3-

Methoxyphenyl)-3-oxopropionic acid ethyl ester

Experimental Protocol: Synthesis
A common and effective method for the synthesis of Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate is through the Claisen condensation reaction. This process involves the

reaction of an ester with an enolate ion to form a β-keto ester.

Materials:

3-Methoxyacetophenone

Diethyl carbonate

Sodium ethoxide

Toluene (anhydrous)

Hydrochloric acid (dilute)

Diethyl ether

Magnesium sulfate (anhydrous)
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Standard laboratory glassware and apparatus for reflux and extraction

Procedure:

Reaction Setup: A solution of 3-methoxyacetophenone and diethyl carbonate in anhydrous

toluene is prepared in a round-bottom flask equipped with a reflux condenser and a dropping

funnel.

Base Addition: A solution of sodium ethoxide in ethanol is added dropwise to the reaction

mixture at room temperature with constant stirring.

Reflux: After the addition is complete, the mixture is heated to reflux and maintained at this

temperature for several hours to ensure the reaction goes to completion. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Quenching and Neutralization: After cooling to room temperature, the reaction mixture is

carefully quenched by the addition of dilute hydrochloric acid until it becomes acidic.

Extraction: The organic layer is separated, and the aqueous layer is extracted multiple times

with diethyl ether. The combined organic extracts are then washed with brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude product.

Purification: The crude Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate is then purified,

typically by vacuum distillation or column chromatography, to obtain the final product with

high purity.

Logical Workflow for Synthesis and Purification
The following diagram illustrates the logical steps involved in the synthesis and purification of

Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate.
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Caption: Synthesis and Purification Workflow.

Potential Signaling Pathway Involvement

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1271436?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific signaling pathways directly involving Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate are not extensively documented in publicly available literature, compounds

with similar β-keto ester functionalities are known to be versatile precursors in the synthesis of

various heterocyclic compounds. These resulting heterocyclic structures are often investigated

for their potential as modulators of various signaling pathways implicated in disease. For

instance, derivatives of β-keto esters are used to synthesize pyrimidines, pyrazoles, and other

scaffolds that can interact with kinases, G-protein coupled receptors (GPCRs), and nuclear

receptors.

The logical relationship for the exploration of this compound in drug discovery is depicted

below.
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Caption: Drug Discovery Cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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